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Compound of Interest

Compound Name:
N-(3-Oxodecanoyl)-L-homoserine

lactone

Cat. No.: B137644 Get Quote

For immediate reference, treat N-(3-Oxodecanoyl)-L-homoserine lactone as a hazardous

chemical waste. Due to its classification as harmful if swallowed, direct disposal into standard

waste streams is prohibited. Adherence to the following procedural guidelines is essential for

ensuring laboratory safety and regulatory compliance.

Waste Identification and Classification
N-(3-Oxodecanoyl)-L-homoserine lactone is categorized as an acute oral toxicant (Category

4), necessitating its handling as hazardous waste.[1][2][3] All materials contaminated with this

compound, including stock vials, solutions, and personal protective equipment (PPE), must be

disposed of through a designated hazardous waste program.

Personal Protective Equipment (PPE)
Prior to handling N-(3-Oxodecanoyl)-L-homoserine lactone for disposal, all personnel must

be equipped with the following standard PPE:

Safety goggles or face shield

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

Closed-toe shoes
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In the case of handling the powdered form where aerosolization is possible, a dust mask

(e.g., N95) is required.[1][3]

Segregation and Storage of Waste
Proper segregation and storage are critical to prevent accidental exposure and chemical

reactions.

Waste Segregation: Do not mix N-(3-Oxodecanoyl)-L-homoserine lactone waste with

other chemical waste streams unless explicitly permitted by your institution's environmental

health and safety (EHS) office. It should be segregated as a non-halogenated organic solid

or as per the specific institutional guidelines for toxic chemicals.

Satellite Accumulation Area (SAA): All waste must be stored in a designated SAA, which

should be at or near the point of generation.[4][5] The SAA must be inspected weekly for any

signs of leakage or container degradation.[4]

Container Requirements:

Use a chemically compatible, leak-proof container with a secure lid. The original container

is often a suitable choice if it is in good condition.[4]

The container must be kept closed at all times except when adding waste.[5][6]

Ensure the container is appropriate for the physical state of the waste (solid or liquid).

Step-by-Step Disposal Procedure
The following protocol outlines the process for the disposal of N-(3-Oxodecanoyl)-L-
homoserine lactone.

4.1 Materials Required:

Appropriate PPE (as listed in section 2.0)

Designated hazardous waste container

Hazardous waste labels (provided by your institution's EHS)
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Permanent marker

Spill kit for chemical spills

4.2 Disposal of Solid Waste:

Carefully transfer any residual solid N-(3-Oxodecanoyl)-L-homoserine lactone into the

designated hazardous waste container.

If the original container is to be disposed of, ensure it is empty of all visible product. Deface

the original label to prevent misidentification.[6]

Contaminated items such as weigh boats, pipette tips, and gloves should be placed in the

same hazardous waste container.

4.3 Disposal of Liquid Waste (Solutions):

Solutions containing N-(3-Oxodecanoyl)-L-homoserine lactone must not be disposed of

down the drain.[5][6]

Carefully pour the liquid waste into a designated hazardous waste container suitable for

liquids. Use a funnel to prevent spills.

Do not overfill the container; a general guideline is to fill to no more than 80% capacity to

allow for vapor expansion.

4.4 Labeling and Waste Pickup:

As soon as the first item of waste is placed in the container, affix a hazardous waste label.[5]

[6]

The label must include:

The words "Hazardous Waste"

The full chemical name: "N-(3-Oxodecanoyl)-L-homoserine lactone"

The specific constituents and their approximate concentrations if in a solution.
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The date the waste was first added to the container.

The name and contact information of the generating researcher or lab.

Once the container is full or waste is no longer being generated, complete the date on the

waste tag.[6]

Store the sealed and labeled container in the SAA until it is collected by the institutional EHS

department.

Submit a request for hazardous waste collection according to your institution's procedures.[6]

Quantitative Data Summary
Parameter Value Reference

GHS Hazard Classification
Acute Toxicity, Oral (Category

4)
[1][2][3]

Hazard Statement H302: Harmful if swallowed [1][2][3]

SAA Maximum Volume
55 gallons (for general

hazardous waste)
[5][6]

SAA Maximum Acutely Toxic

Waste

1 quart (liquid) or 1 kilogram

(solid)
[5]

Note: While N-(3-Oxodecanoyl)-L-homoserine lactone is classified as harmful, it may not fall

under the "acutely toxic" (P-listed) category in all jurisdictions. Consult your institution's EHS for

specific guidance.
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Caption: Disposal workflow for N-(3-Oxodecanoyl)-L-homoserine lactone.
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This guide provides a framework for the safe disposal of N-(3-Oxodecanoyl)-L-homoserine
lactone. Researchers, scientists, and drug development professionals are reminded to consult

their institution-specific chemical hygiene and waste management plans for any additional

requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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